5-Sulfanyl-4-[2-(trifluoromethyl)phenyl]-8-thia-4,6-diazatricyclo[7.5.0.0,2,7]tetradeca-1(9),2(7),5-trien-3-one

Specification

• CAS No.: 565195-77-9
• Molecular Formula: C18H15F3N2OS2
• Molecular Weight: 396.45
• IUPAC Name: 5-sulfanylidene-4-[2-(trifluoromethyl)phenyl]-8-thia-4,6-diazatricyclo[7.5.0.02,7]tetradeca-1(9),2(7)-dien-3-one
• Standard InChI: InChI=1S/C18H15F3N2OS2/c19-18(20,21)11-7-4-5-8-12(11)23-16(24)14-10-6-2-1-3-9-13(10)26-15(14)22-17(23)25/h4-5,7-8H,1-3,6,9H2,(H,22,25)
• Standard InChI Key: BYPMMZQYPJOKJR-UHFFFAOYSA-N
• SMILES: C1CCC2=C(CC1)SC3=C2C(=O)N(C(=S)N3)C4=CC=CC=C4C(F)(F)F

Introduction

The compound 5-Sulfanyl-4-[2-(trifluoromethyl)phenyl]-8-thia-4,6-diazatricyclo[7.5.0.0,2,7]tetradeca-1(9),2(7),5-trien-3-one is a complex organic molecule with a unique structure. It is identified by the CAS number 565195-77-9 and has a molecular weight of 396.45 g/mol. This compound belongs to a class of tricyclic compounds, which often exhibit diverse biological activities due to their complex molecular architecture.

Chemical Formula and Molecular Weight

• Molecular Formula: C$_{18}$H$_{15}$F$_{3}$N$_{2}$OS$_{2}$

• Molecular Weight: 396.45 g/mol

Synthesis and Preparation

While specific synthesis protocols for this compound are not detailed in the available literature, compounds with similar structures often involve multi-step syntheses using commercially available reagents. These processes may include reactions such as cyclization, substitution, and coupling reactions, which require careful control of conditions to achieve the desired product.

Biological Activities and Potential Applications

Although specific biological activities of 5-Sulfanyl-4-[2-(trifluoromethyl)phenyl]-8-thia-4,6-diazatricyclo[7.5.0.0,2,7]tetradeca-1(9),2(7),5-trien-3-one are not reported, compounds with similar structures have shown potential in various therapeutic areas. For example, tricyclic compounds can exhibit anti-inflammatory, antimicrobial, or anticancer properties, depending on their specific functional groups and molecular architecture.

Research Findings and Future Directions

Given the lack of specific research findings on this compound, future studies could focus on its synthesis optimization, structural characterization, and biological activity evaluation. Techniques such as NMR, LC-MS, and molecular docking could be employed to understand its chemical properties and potential therapeutic applications.

Potential Biological Activities

Activity	Potential Application
Anti-inflammatory	Therapeutic agent for inflammatory diseases
Antimicrobial	Treatment of bacterial or fungal infections
Anticancer	Potential anticancer drug candidate